molecular formula C7H4ClIN4 B8540771 6-chloro-2-iodo-9-vinyl-9H-purine

6-chloro-2-iodo-9-vinyl-9H-purine

Cat. No.: B8540771
M. Wt: 306.49 g/mol
InChI Key: SRQTUBRSXTVSRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-2-iodo-9-vinyl-9H-purine is a useful research compound. Its molecular formula is C7H4ClIN4 and its molecular weight is 306.49 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H4ClIN4

Molecular Weight

306.49 g/mol

IUPAC Name

6-chloro-9-ethenyl-2-iodopurine

InChI

InChI=1S/C7H4ClIN4/c1-2-13-3-10-4-5(8)11-7(9)12-6(4)13/h2-3H,1H2

InChI Key

SRQTUBRSXTVSRZ-UHFFFAOYSA-N

Canonical SMILES

C=CN1C=NC2=C1N=C(N=C2Cl)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 250 mL pressure tube, Hg(OAc)2 (2.52 g, 7.88 mmol) was suspended in vinyl acetate (73 mL, 788 mmol). To this suspension was added H2SO4/EtOAc (1.5 mL/15 mL). A clear solution was formed. The 2-iodo-6-chloro-9H-purine (22.1 g, 78.8 mmol) was added. A suspension formed again. It was degassed and stirred at 45-50° C. overnight. A dark solution was formed. The mixture was passed through celite, washed with EtOAc. Organic layer was washed with Sat. NaHCO3> dried Na2SO4. The product was purified on silica gel chromatography column (1-5% MeOH/DCM).
Name
H2SO4 EtOAc
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
22.1 g
Type
reactant
Reaction Step Two
Quantity
73 mL
Type
reactant
Reaction Step Three
Quantity
2.52 g
Type
catalyst
Reaction Step Three

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